Cas no 1171924-18-7 (2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester)

2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester structure
1171924-18-7 structure
Product Name:2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester
CAS No:1171924-18-7
MF:C15H13BrO3S
MW:353.230922460556
MDL:MFCD12546754
CID:4683241
Update Time:2023-08-15

2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester
    • MDL: MFCD12546754
    • Inchi: 1S/C15H13BrO3S/c1-2-19-15(18)14-10(4-3-5-12(14)17)6-7-11-8-9-13(16)20-11/h3-9,17H,2H2,1H3/b7-6+
    • InChI Key: WIJBSFAWXRAZHX-VOTSOKGWSA-N
    • SMILES: BrC1=CC=C(/C=C/C2C=CC=C(C=2C(=O)OCC)O)S1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 361
  • Topological Polar Surface Area: 74.8

2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB465423-100 mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester; .
1171924-18-7
100MG
€189.00 2023-07-18
abcr
AB465423-250 mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester; .
1171924-18-7
250MG
€319.00 2023-07-18
abcr
AB465423-500 mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester; .
1171924-18-7
500MG
€439.00 2023-07-18
abcr
AB465423-100mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester; .
1171924-18-7
100mg
€189.00 2025-04-22
abcr
AB465423-250mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester; .
1171924-18-7
250mg
€319.00 2025-04-22
abcr
AB465423-500mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-hydroxy-benzoic acid ethyl ester; .
1171924-18-7
500mg
€439.00 2025-04-22
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